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Abstract
Leucoside is a naturally occurring flavonoid glycoside, specifically a kaempferol 3-O-

sambubioside, that has garnered interest within the scientific community for its potential

biological activities. As a member of the flavonoid family, it is presumed to possess antioxidant

and anti-inflammatory properties. This technical guide provides a comprehensive overview of

the known physical and chemical properties of Leucoside, detailed experimental protocols for

its isolation and characterization, and an exploration of its likely biological activities and

associated signaling pathways. All quantitative data are summarized in structured tables for

ease of reference, and key processes are visualized using diagrams to facilitate understanding.

Physical and Chemical Properties
Leucoside is a yellow, powdered substance.[1] Its core structure consists of the flavonol

kaempferol linked to a disaccharide. The detailed physical and chemical properties are

summarized in the tables below.

Table 1: General Properties of Leucoside
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Property Value Source

CAS Number 27661-51-4 [1]

Appearance Yellow powder [1]

Purity ≥90% (LC/MS-UV) to 99.10% [1][2][3][4]

Source
The herbs of Aesculus L., Tea

Seed Extract
[1]

Table 2: Molecular Properties of Leucoside
Property Value Source

Molecular Formula C26H28O15 [2][5]

Molecular Weight 580.49 g/mol - 580.5 g/mol [1][2][5]
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Table 3: Solubility and Storage of Leucoside
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Property Details Source

Solubility

DMSO (1 mg/mL to 100

mg/mL with ultrasonic),

Pyridine, Methanol, Ethanol

[1][2][3][4][6]

Storage Temperature -20°C or 2-8°C [1][3][4][6]

Stability
Can be stored for up to 24

months at 2-8°C
[1]

Experimental Protocols
Isolation of Leucoside by Enzymatic Hydrolysis
Pure Leucoside can be prepared from tea seed extract through enzymatic partial hydrolysis.

This method selectively cleaves specific glycosidic bonds to yield Leucoside.[1][7]

Materials:

Tea Seed Extract (TSE) containing camelliaside B

Pectinex® Ultra SP-L enzyme complex

Deionized water

Appropriate buffer solution for the enzyme

Quenching agent (e.g., heat or chemical inhibitor)

Chromatography equipment (e.g., HPLC) for purification

Protocol:

Dissolve Tea Seed Extract: Prepare a solution of TSE in the appropriate enzyme buffer.

Enzymatic Reaction: Add the Pectinex® Ultra SP-L enzyme to the TSE solution. The reaction

selectively hydrolyzes the rhamnosyl moiety of camelliaside B.
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Incubation: Incubate the reaction mixture under optimal conditions for the enzyme

(temperature and pH).

Reaction Quenching: Stop the enzymatic reaction by heat inactivation or by adding a

chemical inhibitor.

Purification: Purify the resulting mixture using chromatographic techniques, such as High-

Performance Liquid Chromatography (HPLC), to isolate pure Leucoside.

Verification: Confirm the identity and purity of the isolated Leucoside using analytical

techniques like LC/MS and NMR.
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Tea Seed Extract Solution

Add Pectinex® Ultra SP-L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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